Cas no 118856-08-9 (Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester)
118856-08-9 structure
Product Name:Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester
CAS No:118856-08-9
MF:C15H20O4
MW:264.316905021667
CID:1211110
Update Time:2024-08-05
Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester
- 3-ethoxy-3-oxo-1-phenylpropyl butyrate
- Benzenepropanoic acid, β-(1-oxobutoxy)-, ethyl ester
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- Inchi: 1S/C15H20O4/c1-3-8-14(16)19-13(11-15(17)18-4-2)12-9-6-5-7-10-12/h5-7,9-10,13H,3-4,8,11H2,1-2H3
- InChI Key: HVWVSFXJJMRNBQ-UHFFFAOYSA-N
- SMILES: C1(C(OC(=O)CCC)CC(OCC)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 264.13600
Experimental Properties
- Density: 1.076±0.06 g/cm3(Predicted)
- Boiling Point: 303.7±22.0 °C(Predicted)
- PSA: 52.60000
- LogP: 3.02420
Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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